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Compound of Interest

Compound Name: Cerebrocrast

Cat. No.: B1668402

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following information is based on the available data for "Cerebrolysin," as
"Cerebrocrast" is understood to be a likely misspelling of this substance. Cerebrolysin is a
peptide mixture derived from purified porcine brain proteins.[1][2] These guidelines are
intended for research and developmental purposes and are not a substitute for clinical or
medical advice.

Product Information

Cerebrolysin is a preparation of low-molecular-weight peptides and free amino acids that
mimics the action of endogenous neurotrophic factors.[3][4] Its neuroprotective and
neurorestorative properties are of significant interest in the study of neurodegenerative
diseases and brain injuries.[5][6]

Storage and Stability

Proper storage is critical to maintain the integrity and efficacy of Cerebrolysin.

Table 1: Recommended Storage Conditions
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Parameter Specification Source(s)

Room temperature, not
Temperature ) [71[81[9][10]
exceeding 25°C (77°F).

Freezing Do not freeze. [7][8][10][11]

] Protect from light; store in the
Light Exposure [71819111]
outer carton.

) 5 years (60 months) from the
Shelf Life [71(8][°]
date of manufacture.

Stability Post-Opening:
e Ampoules are for single use only.[8][11]

e Once an ampoule is opened, the solution should be used immediately to prevent microbial
contamination and degradation due to oxidation.[8][12]

» Do not store or reuse any remaining content.[8]

Handling and Safety Precautions

Standard laboratory safety practices should be followed when handling Cerebrolysin.
Personal Protective Equipment (PPE):

¢ Gloves: Wear compatible chemical-resistant gloves.[13]

o Eye Protection: Use appropriate safety glasses or goggles.[13]

o Lab Coat: A standard laboratory coat is recommended.

General Handling:

¢ Avoid contact with skin, eyes, and clothing.[13]

» Avoid inhalation or ingestion.[13]
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e Wash hands thoroughly after handling.[13]

e In case of contact, follow standard first aid procedures:
o Eyes: Immediately flush with plenty of water for 10-15 minutes.[13]
o Skin: Wash with soap and water.[13]

Disposal:

o Dispose of unused material and containers in accordance with local, state, and federal
regulations.[13]

Experimental Protocols

Preparation of Cerebrolysin for In Vitro and In Vivo
Studies

Cerebrolysin is typically supplied as a sterile aqueous solution. For experimental applications
requiring dilution, use only compatible solutions to maintain the correct pH and stability.

Compatible Diluents:

e 0.9% Sodium Chloride Solution (Normal Saline)[7][14]

¢ Ringer's Solution[7][14]

e 5% Glucose (Dextrose) Solution[7][14]

Incompatible Solutions:

e Solutions that alter the pH (incompatible outside of pH 5.0-8.0).[7][9]

e Lipid-containing solutions.[7][9]

e Balanced amino acid solutions (should not be mixed in the same infusion).[7][11]

Protocol for Dilution for Intravenous (V) Infusion Simulation:
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» Aseptic Technique: All procedures should be performed under sterile conditions to prevent
contamination.[8]

e Preparation:

o Allow the Cerebrolysin ampoule to reach room temperature if it has been refrigerated.[8]

o Inspect the ampoule to ensure the solution is clear and amber-colored.[8][11]

e Dilution:

o Immediately before use, draw the required volume of Cerebrolysin from the ampoule.[8]
[11]

o Dilute with a compatible standard infusion solution to the desired final concentration. For
doses between 10 ml and 50 ml, a total volume of at least 100 ml is recommended.[14]

o Administration:

o For experimental setups simulating IV infusion, the recommended duration is between 15
and 60 minutes.[7][14]

o Use disposable, one-way infusion sets and cannulas.[8][11]

o Flush infusion lines with 0.9% NaCl solution before and after administration.[8][14]

Table 2: Administration Methods for Preclinical Research
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Maximum . )
. Administration
Method Undiluted . Notes Source(s)
Time
Dose
Intravenous (1V) Slow, over 3 Flush lines
o Up to 10 ml ) [8][14]
Injection minutes before and after.
Administer
Intramuscular Slow, over 3 ) )
o Upto 5 ml ) immediately after  [1][8]
(IM) Injection minutes )
opening.
Must be diluted
Intravenous (1V) ) ) ]
10 ml to 50 m| 15 to 60 minutes  in a compatible [71[14]

Infusion

solution.

Workflow for Cerebrolysin Solution Preparation
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Workflow for Cerebrolysin Dilution

1. Retrieve Cerebrolysin
from storage

l

2. Allow to reach
room temperature

'

3. Inspect for clarity
and color

l

4. Prepare sterile field
and compatible diluent

5. Open ampoule
immediately before use

6. Withdraw required volume

7. Dilute in compatible solution
(e.g., 0.9% NaCl)

8. Administer immediately
(15-60 min infusion)

9. Discard unused solution
and materials

Click to download full resolution via product page

Caption: Workflow for the sterile preparation of Cerebrolysin solutions.
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Mechanism of Action Overview

Cerebrolysin's multimodal action involves several signaling pathways that are crucial for
neuronal survival, plasticity, and repair.

Neurotrophic Signaling Pathways

Cerebrolysin has been shown to modulate two key signaling pathways:

o Neurotrophic Factor (NTF) Pathway: Cerebrolysin contains peptides that mimic the activity of
endogenous neurotrophic factors like BDNF and NGF. It activates the PI3K/Akt pathway,
which is vital for cell growth, proliferation, and survival.[3]

e Sonic Hedgehog (Shh) Signaling Pathway: This pathway is important for neurogenesis and
oligodendrogenesis. Cerebrolysin promotes these processes by increasing the expression of
Shh and its receptors.[3]

Cerebrolysin Signaling Pathways

Neurotrophic Factor Mimicry Shh Pathway Modulation
Cerebrolysin Cerebrolysin
PI3K/Akt Pathway Shh Pathway

Neuronal Survival eurogene
& Growth Oligodendrogene

Downstream Effécts

Neuroprotection Neuroplasticity Neurorepair
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Caption: Key signaling pathways modulated by Cerebrolysin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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